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Compound of Interest

Compound Name: Aluminium bromide

Cat. No.: B8799272 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on selecting and using Personal Protective Equipment (PPE) when working with

aluminum bromide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of aluminum bromide that necessitate PPE?

A1: Aluminum bromide is a corrosive solid that reacts violently with water.[1][2] Its primary

hazards include severe skin burns, eye damage, and respiratory tract irritation.[1][2][3] It is

harmful if swallowed and contact with moisture can release hydrogen bromide gas, which is

also corrosive and toxic.

Q2: What is the minimum required PPE for handling small quantities of aluminum bromide in a

controlled environment (e.g., a fume hood)?

A2: At a minimum, you should wear a lab coat, chemical splash goggles, and nitrile gloves.[1]

[4] All work should be conducted in a certified chemical fume hood.

Q3: When is respiratory protection necessary?

A3: Respiratory protection is required when there is a risk of inhaling aluminum bromide dust or

hydrogen bromide gas. This includes handling larger quantities, working in poorly ventilated

areas, or during spill cleanup.[1]
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Q4: Can I reuse disposable nitrile gloves after handling aluminum bromide?

A4: No, disposable nitrile gloves should never be reused after handling aluminum bromide.

They are intended for single use and should be discarded immediately after contact with the

chemical or upon completion of the task.

Q5: What should I do if my skin comes into contact with aluminum bromide despite wearing

gloves?

A5: Immediately remove the contaminated gloves and any affected clothing.[5] Flush the

affected area with copious amounts of water for at least 15 minutes and seek immediate

medical attention.[5] An emergency shower should be readily available.
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Issue Possible Cause Solution

Skin irritation or burning

sensation while wearing

gloves.

Glove permeation or

degradation has occurred.

Immediately remove gloves,

wash hands thoroughly with

soap and water, and inspect

for any signs of skin irritation.

Discard the gloves and select

a new pair. If irritation persists,

seek medical attention.

Fogging of safety goggles or

face shield.
Poor ventilation or improper fit.

Step away from the immediate

work area to a safe location.

Adjust the fit of your eye

protection. If fogging persists,

consider using anti-fog wipes

or a different model of goggles

with better ventilation.

Detecting a sharp, acidic odor

while wearing a respirator.

Respirator cartridge has

reached its end of service life

or is not properly seated.

Immediately leave the work

area. Check the respirator fit

and ensure the cartridges are

correctly installed. If the odor is

still present, replace the

cartridges.[6]

Visible damage to protective

clothing (e.g., discoloration,

cracking).

Chemical degradation of the

material.

Immediately move to a safe

area and remove the

contaminated clothing,

avoiding contact with your skin.

Decontaminate and dispose of

the clothing according to your

institution's hazardous waste

procedures.
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Difficulty breathing while

wearing a respirator.

Clogged particulate filters or

incorrect cartridge type.

Leave the contaminated area

immediately. Replace the

particulate filters or ensure you

are using the correct cartridges

for acid gases and

particulates.

Data Presentation: PPE Material Compatibility with
Aluminum Bromide
The following table summarizes the recommended PPE for working with aluminum bromide.

Specific breakthrough times for aluminum bromide are not widely available; therefore, the

information is based on general resistance to corrosive solids and professional judgment.

Always consult the manufacturer's specific chemical resistance data for your PPE.
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PPE Component Material
Quantitative

Data/Rating

Recommendations &

Considerations

Hand Protection Nitrile Rubber

Breakthrough Time:

Not specifically tested

for aluminum bromide.

General rating for

corrosive solids: Good

for splash protection.

[1]

Minimum thickness of

0.11 mm is

recommended.[1]

Double-gloving is

advised for extended

operations. Change

gloves immediately

upon contamination.

Butyl Rubber

Breakthrough Time:

Generally excellent for

a wide range of

corrosive chemicals.

Recommended for

tasks with a higher

risk of prolonged

contact or immersion.

Eye/Face Protection Polycarbonate
Impact Resistance:

ANSI Z87.1 compliant.

Chemical splash

goggles are

mandatory. A face

shield should be worn

over goggles when

handling larger

quantities or when

there is a significant

splash risk.

Respiratory Protection
N95/P100 Particulate

Respirator

Filter Efficiency: ≥95%

/ 99.97%

For handling solid

aluminum bromide

where dust may be

generated.

Acid Gas (e.g.,

Hydrogen Bromide)

Cartridge

End-of-Service-Life-

Indicator (ESLI) may

be available.

Use in combination

with a particulate filter

when handling

aluminum bromide

that may react with

moisture. A full-face

respirator provides a

higher protection
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factor and also

protects the eyes.

Protective Clothing
Flame-Retardant

Cotton

Resistance: Good for

solid particulates.

A standard lab coat is

suitable for handling

small quantities in a

fume hood.

Chemical-Resistant

Suit (e.g., coated

polypropylene)

Varies by

manufacturer and

specific chemical.

Required for large-

scale operations or

emergency spill

response. Ensure the

material is rated for

corrosive solids and

potential for hydrogen

bromide exposure.

Experimental Protocols
Protocol 1: Donning (Putting On) PPE

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a flame-retardant lab coat, ensuring it is fully buttoned.

Respirator (if required):

Perform a user seal check to ensure a tight fit.

Ensure the correct cartridges (particulate and/or acid gas) are installed.

Eye and Face Protection:

Put on chemical splash goggles.

If necessary, put on a face shield over the goggles.

Gloves:
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Select the appropriate gloves (e.g., nitrile).

Inspect gloves for any tears or defects.

Pull the cuffs of the gloves over the sleeves of the lab coat.

Protocol 2: Doffing (Taking Off) PPE
The principle is to remove the most contaminated items first, touching only the "clean" inside

surfaces.

Gloves (Outer pair if double-gloved):

Grasp the outside of one glove at the wrist with the other gloved hand and peel it off.

Hold the removed glove in the still-gloved hand.

Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off

over the first glove.

Dispose of the gloves in a designated hazardous waste container.

Face Shield (if used):

Remove by handling the headband.

Place in a designated area for decontamination.

Gown/Lab Coat:

Unbutton the lab coat.

Peel it away from your body, touching only the inside.

Turn it inside out as you remove it and fold it away from your body.

Place it in the designated container for laundry or disposal.

Goggles:
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Remove by handling the strap.

Place in a designated area for decontamination.

Respirator (if used):

Remove the respirator without touching the front of the mask.

Place in a sealed bag for storage or dispose of cartridges as per institutional guidelines.

Hand Hygiene: Wash hands thoroughly with soap and water.

Protocol 3: PPE Decontamination and Disposal
Reusable PPE (e.g., face shields, goggles, respirators):

Clean with a mild detergent and water.

Disinfect according to the manufacturer's instructions.

Allow to air dry completely before storage.

Disposable PPE (e.g., gloves, lab coats):

Place all used disposable PPE in a designated, labeled hazardous waste container.

Do not dispose of contaminated PPE in regular trash.

Contaminated Clothing:

Should be laundered by a professional service familiar with handling hazardous materials.

[1] Do not take contaminated clothing home.[1]

Mandatory Visualization
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PPE Selection Workflow for Aluminum Bromide

Start: Assess Experiment

Scale of Experiment?

Small Scale (<10g)
in Fume Hood

Small

Large Scale (>10g) or
Poor Ventilation

Large

Spill or Emergency

Spill

Minimum PPE:
- Lab Coat

- Nitrile Gloves
- Splash Goggles

Enhanced PPE:
- Chemical Resistant Suit

- Double Gloves (Nitrile/Butyl)
- Goggles & Face Shield

- Full-Face Respirator
  (P100/Acid Gas Cartridge)

Emergency PPE:
- Level B Encapsulated Suit

- SCBA
- Chemical Resistant Boots

- Heavy-Duty Gloves

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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